Cas no 102804-20-6 ((Z)-N-Benzyl-2-nitroethenamine)

(Z)-N-Benzyl-2-nitroethenamine structure
102804-20-6 structure
Product Name:(Z)-N-Benzyl-2-nitroethenamine
CAS No:102804-20-6
MF:C9H10N2O2
MW:178.187901973724
CID:1023844
PubChem ID:67457317
Update Time:2025-04-20

(Z)-N-Benzyl-2-nitroethenamine Chemical and Physical Properties

Names and Identifiers

    • (Z)-N-Benzyl-2-nitroethenamine
    • (Z)-N-Benzyl-2-nitroethemine
    • N-benzyl-2-nitroethenamine
    • (E)-N-benzyl-2-nitroethenamine
    • (Z)-N-benzyl-2-nitroethenylamine
    • AGN-PC-00MV02
    • ANW-62229
    • CTK8B9224
    • SureCN2572416
    • DB-336431
    • 102804-20-6
    • AKOS016005402
    • SCHEMBL2572414
    • Inchi: 1S/C9H10N2O2/c12-11(13)7-6-10-8-9-4-2-1-3-5-9/h1-7,10H,8H2/b7-6-
    • InChI Key: NMWVBMVHNATQNF-SREVYHEPSA-N
    • SMILES: [O-][N+](/C=C\NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 178.074227566g/mol
  • Monoisotopic Mass: 178.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 57.85000
  • LogP: 2.43820
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